1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 1-(2-thiophen-3-ylpyrrolidin-1-yl)ethanone
• InChI: InChI=1S/C10H13NOS/c1-8(12)11-5-2-3-10(11)9-4-6-13-7-9/h4,6-7,10H,2-3,5H2,1H3
• InChI Key: TUMQMGTUFNRFJY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC1C2=CSC=C2

Description

1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone is a heterocyclic compound featuring a pyrrolidine ring fused to a thiophene moiety via a ketone linkage. This structure combines the electron-rich aromaticity of thiophene with the conformational flexibility of pyrrolidine, making it a valuable scaffold in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone typically involves the reaction of thiophene derivatives with pyrrolidine under specific conditions. One common method involves the use of thiophene-3-carbaldehyde and pyrrolidine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure to ensure the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions: 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Electrophilic reagents like bromine or nitric acid are employed for substitution reactions.

Major Products Formed:

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of halogenated or nitrated thiophene derivatives.

Scientific Research Applications

Pharmacological Applications

Research indicates that compounds containing thiophene and pyrrolidine rings often exhibit significant biological activity, making 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone of interest for several therapeutic areas:

• Antidepressant Properties : Similar compounds have been explored for their ability to modulate serotonin levels, suggesting potential antidepressant effects. The presence of the thiophene ring may enhance the pharmacological profile of this compound in treating mood disorders.
• Neurological Disorders : The compound may have implications in treating neurological conditions due to its ability to interact with specific receptors in the brain. For example, its structural characteristics suggest it could act as an antagonist at the calcitonin gene-related peptide receptor, which is relevant for migraine treatment.
• Antimicrobial Activity : Thiophene derivatives have shown promise against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The potential antimicrobial properties of 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone could be explored further in this context.

Synthesis Techniques

The synthesis of 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone can be achieved through several methodologies:

• Formation of the Pyrrolidine Ring : This typically involves amine coupling reactions where appropriate precursors are reacted under controlled conditions.
• Introduction of the Thiophene Component : Cyclization reactions involving sulfur-containing precursors are employed to synthesize the thiophene moiety.

Structure-Activity Relationship (SAR)

The unique combination of thiophene and pyrrolidine structures along with the ketone functional group may impart distinct pharmacological properties not found in other similar compounds. Understanding the SAR can help in optimizing the compound's efficacy and reducing potential side effects.

Compound	Structure	Notable Activities
5-Hydroxy-4-{5-[(pyrrolidin-1-yl)methyl]thiophen-2-yl}isoquinolin-1(2H)-one	Structure	Antidepressant properties
3-Methyl-1-(3-methylhex-1-en-2-yl)pyrrolidine	Structure	Potential psychoactive effects
Thiophene-based Antidepressants	Structure	Modulation of serotonin levels

Case Studies and Research Findings

Several studies have focused on related compounds that share structural similarities with 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone:

Case Study 1: Antifungal Activity

A series of thiophene derivatives were synthesized and evaluated for antifungal activity against various fungal strains. The results indicated that certain derivatives exhibited significant antifungal properties, which could provide insights into the potential applications of 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone in treating fungal infections .

Case Study 2: Neurological Implications

Research into compounds with similar structures has revealed their potential in treating cognitive disorders such as Alzheimer’s disease. These studies emphasize the need for further exploration into how 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone may affect cognitive function and neuroprotection .

Mechanism of Action

The mechanism of action of 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structure of the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence highlights several structurally related compounds, enabling a systematic comparison of their properties, synthesis, and applications.

Triazole-Containing Analogues

describes 1-(Pyrrolidin-1-yl)-2-[4-(thiophen-3-yl)-1H-1,2,3-triazol-1-yl]ethanone (2cad), which differs from the target compound by the inclusion of a triazole ring. Key distinctions include:

• Synthetic Yield: 88% for 2cad vs.
• Molecular Weight: 263.3 g/mol (LC-MS m/z 263 [M + 1]⁺) for 2cad, compared to 237.3 g/mol (calculated) for 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone.

Thiophene-Substituted Pyrrolidinyl Ethanones

• 1-(2-(Thiophen-2-yl)pyrrolidin-1-yl)ethanone (CAS 1090985-98-0): A regioisomer with thiophene substitution at the 2-position instead of 3. This positional difference may alter electronic properties and steric interactions in coordination chemistry or drug-receptor binding .

Phenyl- and Pyridyl-Substituted Analogues

• 2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone: The bromophenyl group enhances lipophilicity and may facilitate cross-coupling reactions for further derivatization. This compound is explicitly noted for its role in synthesizing bioactive molecules .
• 1-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)ethanone: Incorporates a pyridine ring, which can act as a Lewis base in metal coordination or improve metabolic stability in drug candidates .

Data Table: Comparative Analysis of Selected Compounds

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Yield (%)	Key Applications/Properties	Reference
1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone	Thiophen-3-yl, pyrrolidine	237.3 (calculated)	N/A	Ligand synthesis, precursor	N/A
2cad (triazole analogue)	Thiophen-3-yl, triazole	263.3	88	Bioactive molecule synthesis
1-(2-(Thiophen-2-yl)pyrrolidin-1-yl)ethanone	Thiophen-2-yl, pyrrolidine	237.3	N/A	Structural isomer for SAR studies
2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone	3-Bromophenyl	270.2	N/A	Lead compound discovery
1-(2-Methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)ethanone	Pyridine, methoxy	248.3	N/A	Metal coordination, drug design

Key Research Findings and Trends

Synthetic Efficiency : Triazole-containing derivatives (e.g., 2cad) achieve high yields (87–96%) via solid-phase synthesis, suggesting robust methodologies for analogous compounds .

Biological Relevance: The bromophenyl-pyrrolidinyl ethanone derivative is explicitly linked to bioactive molecule research, highlighting the importance of halogen substituents in medicinal chemistry .

Structural Isomerism : Thiophene substitution at the 2- vs. 3-position (e.g., CAS 1090985-98-0 vs. the target compound) may significantly impact electronic properties and intermolecular interactions .

Safety Profiles: While toxicity data for 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone are absent, related compounds like 1-(2-Amino-6-nitrophenyl)ethanone emphasize the need for thorough toxicological evaluation .

Biological Activity

1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone, with the CAS number 1340217-58-4, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a thiophene ring fused with a pyrrolidine moiety, which is known to influence its biological interactions. The general structure can be represented as follows:

$$\text{C}_1\text{H}_1\text{3}\text{N}\text{O}\text{S}$$

Biological Activity Overview

Research indicates that compounds containing thiophene and pyrrolidine structures exhibit various biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.

Anticancer Activity

Several studies have demonstrated the anticancer potential of related compounds. For instance, derivatives with similar structures have shown significant antiproliferative effects against various cancer cell lines. The structure-activity relationship revealed that substituents at specific positions on the thiophene ring can enhance the potency of these compounds.

Compound	Cell Line	IC50 (µM)
1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone	A549 (Lung)	TBD
2a (related compound)	HeLa (Cervical)	0.2 - 0.4
3b (related compound)	Jurkat (Leukemia)	24 - 80

These findings suggest that the incorporation of thiophene groups can lead to improved cytotoxicity in certain cancer models .

Antimicrobial Activity

Pyrrolidine derivatives have also been explored for their antimicrobial properties. Some studies indicate that similar structures exhibit activity against various bacterial strains, including resistant strains. For example, thiophene-containing compounds have shown efficacy against Pseudomonas putida, highlighting their potential as antimicrobial agents .

Case Studies and Research Findings

• Antiproliferative Activity : A study focused on the synthesis of pyrrolidine derivatives found that modifications at the C-2 position of the thiazole system significantly influenced antiproliferative activity across different cell lines. The most potent derivatives had IC50 values ranging from 2.4 to 140 nM against multiple cancer types .
• Mechanism of Action : Research has indicated that some thiophene derivatives induce apoptosis through mitochondrial pathways, activating caspases involved in programmed cell death. This mechanism underlines their potential as therapeutic agents in oncology .
• Structure-Activity Relationships : Investigations into SAR have shown that hydrophobic moieties, such as phenyl or thiophenyl groups, enhance biological activity by improving membrane permeability and interaction with target proteins .

Q & A

Q. What are the recommended synthetic routes for 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone, and how can reaction conditions be optimized?

Methodological Answer: Synthesis typically involves coupling thiophene derivatives with pyrrolidine precursors. For example:

• Step 1 : React 3-thiophenecarboxaldehyde with pyrrolidine under reductive amination conditions (e.g., NaBH₃CN) to form the pyrrolidine-thiophene intermediate.
• Step 2 : Acetylation of the secondary amine using acetyl chloride or acetic anhydride in anhydrous dichloromethane.
• Optimization Tips :
  • Solvent choice (e.g., THF or DMF) affects reaction rate and yield .
  • Catalytic amounts of DMAP can enhance acetylation efficiency .
  • Monitor reaction progress via TLC or LC-MS to avoid over-acylation.

Q. Reference Table :

Step	Reagents/Conditions	Yield Range	Key Observations
1	NaBH₃CN, MeOH, rt	60-75%	Requires inert atmosphere
2	Ac₂O, DCM, DMAP	80-90%	Exothermic; control temperature

Q. What safety protocols are critical when handling 1-(2-(Thiophen-3-yl)pyrrolidin-1-yl)ethanone?

Methodological Answer :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coat, and safety goggles to avoid skin/eye contact .
• Ventilation : Use a certified fume hood to prevent inhalation of vapors/dust .
• Storage : Store in airtight containers under nitrogen at –20°C to prevent degradation .
• Waste Disposal : Neutralize with sand or inert absorbent before incineration by licensed facilities .

Q. Which spectroscopic techniques are most reliable for structural characterization?

Methodological Answer :

• Nuclear Magnetic Resonance (NMR) :
  • ¹H NMR : Key peaks include δ 2.5–3.0 ppm (pyrrolidine CH₂) and δ 6.8–7.2 ppm (thiophene protons) .
  • ¹³C NMR : Confirm acetyl group (δ ~205 ppm) and pyrrolidine/thiophene carbons .
• X-ray Crystallography : Use SHELX suite for refinement; resolve disorder in thiophene ring using restraints .
• Mass Spectrometry : ESI-MS in positive mode to confirm molecular ion [M+H]⁺ .

Advanced Research Questions

Q. How can computational modeling predict the compound’s reactivity or biological interactions?

Methodological Answer :

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict nucleophilic/electrophilic sites .
• Molecular Docking : Use AutoDock Vina to simulate binding to targets like USP14 (a deubiquitinase) based on structural analogs .
• Solubility Prediction : Apply COSMO-RS models using NIST solubility databases .

Q. How to resolve contradictions between experimental and theoretical spectral data?

Methodological Answer :

• Cross-Validation : Compare experimental IR/Raman spectra with DFT-calculated vibrational modes .
• Dynamic NMR : Resolve conformational flexibility (e.g., pyrrolidine ring puckering) by variable-temperature ¹H NMR .
• Crystallographic Refinement : Use SHELXL to model disorder or thermal motion artifacts .

Q. What experimental designs elucidate biological activity or pharmacological potential?

Methodological Answer :

• Target Identification : Screen against kinase or protease libraries (e.g., USP14 inhibitors ).
• Cellular Assays :
  • Measure IC₅₀ in cancer cell lines (e.g., HCT-116) using MTT assays.
  • Assess metabolic stability via liver microsome incubation .
• In Vivo Studies : Use zebrafish models to evaluate toxicity and bioavailability .

Reference Table : Biological Activity Design

Assay Type	Key Parameters	Expected Outcomes
Kinase Inhibition	ATP concentration = 10 µM	IC₅₀ < 1 µM indicates high potency
Metabolic Stability	t½ in human microsomes	t½ > 30 min suggests favorable PK

Data Contradiction Analysis

Q. How to address discrepancies in toxicity profiles reported across studies?

Methodological Answer :

• Literature Review : Compare data from peer-reviewed journals (e.g., NIST, PubChem) against in-house results .
• Dose-Response Curves : Replicate assays at varying concentrations to identify threshold effects .
• Mechanistic Studies : Use transcriptomics to differentiate cytotoxic vs. cytostatic effects .